Cas no 1788561-31-8 (N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide)

• Product Name: N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide
• CAS No: 1788561-31-8
• MF: C₂₂H₃₅N₃O₂
• MW: 373.532205820084
• CID: 5366539
• PubChem ID: 76148734
• Update Time: 2025-10-28

N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-Dimethylethyl)phenyl]-4-methoxy[1,4′-bipiperidine]-1′-carboxamide
• 1788561-31-8
• F6442-6656
• N-(4-tert-butylphenyl)-4-(4-methoxypiperidin-1-yl)piperidine-1-carboxamide
• N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide
• AKOS024565305
• N-(4-(tert-butyl)phenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide

• Inchi： 1S/C22H35N3O2/c1-22(2,3)17-5-7-18(8-6-17)23-21(26)25-13-9-19(10-14-25)24-15-11-20(27-4)12-16-24/h5-8,19-20H,9-16H2,1-4H3,(H,23,26)
• InChI Key： MCVDQTFBGVKFTI-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)C1CCN(C(NC2C=CC(=CC=2)C(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 373.27292737g/mol
• Monoisotopic Mass: 373.27292737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.8Ų

Additional information on N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide

N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide: A Comprehensive Overview

N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide (CAS No. 1788561-31-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide.

Chemical Structure and Synthesis: N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide is a derivative of bipiperidine, a class of compounds known for their diverse biological activities. The compound features a bipiperidine core with a 4-methoxy substituent and an N-(4-tert-butylphenyl) group. The synthesis of this compound typically involves multi-step reactions, including the formation of the bipiperidine scaffold and subsequent functional group modifications. Recent studies have explored various synthetic routes to improve the yield and purity of N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide, making it more accessible for large-scale production.

Biological Properties: One of the key areas of interest in the study of N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide is its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity in modulating various biological pathways. For instance, it has been found to possess potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have demonstrated its potential as an analgesic agent, with promising results in reducing pain in animal models.

Pharmacological Applications: The unique combination of anti-inflammatory and analgesic properties makes N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide a valuable candidate for the development of new drugs. Current research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Clinical trials are underway to evaluate its efficacy and safety in treating conditions such as chronic pain and inflammatory diseases.

Recent Research Advancements: Recent advancements in the field have shed light on the molecular mechanisms underlying the biological activities of N-(4-tert-butylphenyl)-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide. For example, a study published in the Journal of Medicinal Chemistry reported that this compound interacts with specific receptors involved in pain signaling pathways. Another study in the European Journal of Pharmacology highlighted its ability to modulate immune responses by targeting key signaling molecules. These findings provide valuable insights into the potential therapeutic applications of this compound.

Conclusion: N-< strong>(4-tert-butylphenyl) strong > - 4 - methoxy - < strong > [ 1 , 4 ' - bipiperidine ] strong > - 1 ' - carboxamide (CAS No . 1788561 - 31 - 8 ) represents a significant advancement in the field of medicinal chemistry . Its unique chemical structure , coupled with its promising biological activities , positions it as a promising candidate for the development of new therapeutic agents . Ongoing research continues to uncover new applications and optimize its properties , paving the way for future breakthroughs in drug discovery .